Cas no 2228641-85-6 (2-(4-fluoropyridin-2-yl)-2-hydroxyacetic acid)

• Product Name: 2-(4-fluoropyridin-2-yl)-2-hydroxyacetic acid
• CAS No: 2228641-85-6
• MF: C₇H₆FNO₃
• MW: 171.125845432281
• CID: 6597794
• PubChem ID: 165764988
• Update Time: 2025-05-21

2-(4-fluoropyridin-2-yl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluoropyridin-2-yl)-2-hydroxyacetic acid
• EN300-1777285
• 2228641-85-6

• Inchi： 1S/C7H6FNO3/c8-4-1-2-9-5(3-4)6(10)7(11)12/h1-3,6,10H,(H,11,12)
• InChI Key： BREBVUVJXCAYOI-UHFFFAOYSA-N
• SMILES： FC1C=CN=C(C=1)C(C(=O)O)O

Computed Properties

• Exact Mass: 171.03317122g/mol
• Monoisotopic Mass: 171.03317122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 70.4Ų

Additional information on 2-(4-fluoropyridin-2-yl)-2-hydroxyacetic acid

Research Brief on 2-(4-fluoropyridin-2-yl)-2-hydroxyacetic acid (CAS: 2228641-85-6): Recent Advances and Applications

2-(4-fluoropyridin-2-yl)-2-hydroxyacetic acid (CAS: 2228641-85-6) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a key intermediate in drug discovery and development. Recent studies have highlighted its role in the synthesis of novel bioactive compounds, particularly in the design of enzyme inhibitors and receptor modulators. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its chemical properties, synthetic applications, and therapeutic potential.

The compound's unique structural features, including the presence of a fluorine atom and a hydroxyl group, contribute to its reactivity and ability to interact with biological targets. Recent publications have demonstrated its utility in the synthesis of small-molecule inhibitors targeting kinases and other enzymes involved in disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the use of 2-(4-fluoropyridin-2-yl)-2-hydroxyacetic acid as a precursor in the development of selective inhibitors for a specific kinase implicated in inflammatory disorders.

In addition to its synthetic applications, the compound has also been investigated for its direct biological activity. Preliminary in vitro studies suggest that it may exhibit moderate inhibitory effects on certain metabolic enzymes, though further research is needed to elucidate its mechanism of action and optimize its pharmacological profile. Researchers have also explored its potential as a building block for the construction of more complex molecules, such as peptidomimetics and prodrugs, leveraging its ability to undergo diverse chemical transformations.

Recent advancements in analytical techniques, such as high-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, have facilitated the characterization of 2-(4-fluoropyridin-2-yl)-2-hydroxyacetic acid and its derivatives. These tools have enabled researchers to study its stability, solubility, and interactions with biological macromolecules in greater detail. Furthermore, computational modeling studies have provided insights into its binding modes and potential off-target effects, which are critical for its development as a therapeutic agent.

Despite these promising developments, challenges remain in the large-scale synthesis and formulation of 2-(4-fluoropyridin-2-yl)-2-hydroxyacetic acid. Issues such as yield optimization, purification, and stability under physiological conditions need to be addressed to facilitate its transition from the laboratory to clinical applications. Collaborative efforts between academic and industrial researchers are expected to play a pivotal role in overcoming these hurdles and advancing the compound's potential in drug discovery.

In conclusion, 2-(4-fluoropyridin-2-yl)-2-hydroxyacetic acid (CAS: 2228641-85-6) represents a versatile and valuable scaffold in medicinal chemistry. Its applications span from synthetic intermediates to potential therapeutic agents, making it a subject of ongoing research. Future studies should focus on optimizing its pharmacological properties, exploring its interactions with novel biological targets, and addressing the practical challenges associated with its development. As the field continues to evolve, this compound is likely to remain a focal point for innovation in chemical biology and pharmaceutical sciences.